1-(7-Ethyl-9H-fluoren-2-YL)ethanone

• CAS RN: 42946-56-5
• Molecular Formula: C17H16O
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 1-(7-ethyl-9H-fluoren-2-yl)ethanone
• InChI: InChI=1S/C17H16O/c1-3-12-4-6-16-14(8-12)10-15-9-13(11(2)18)5-7-17(15)16/h4-9H,3,10H2,1-2H3
• InChI Key: JHMVPGWDPZHTSF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)C3=C(C2)C=C(C=C3)C(=O)C

Description

1-(7-Ethyl-9H-fluoren-2-YL)ethanone is a useful research compound. Its molecular formula is C17H16O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic anhydride (2.67 g.) in dichloroethane (10 ml.) was added dropwise to a stirred, cooled (0°) suspension of aluminum chloride (6.95 g.) in dichloroethane (20 ml.). Cooling and stirring were continued during the dropwise addition of a solution of 2-ethylfluorene (4.61 g.) in dichloroethane (50 ml.). The mixture was stirred for one hour at room temperature and then decomposed by the dropwise addition of 2N-hydrochloric acid (40 ml.) to the cooled solution. The organic layer was separated, washed with water and with aqueous sodium bicarbonate, dried over anhydrous sodium sulphate, filtered, and evaporated under reduced pressure. The residue was recrystallised from light petroleum (ca 250 ml., b.p. 60°-80°) to give 2-acetyl-7-ethylfluorene m.p. 120°-122°.